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Compound of Interest

Compound Name: 2,3-Dimethylpyridine-d9

Cat. No.: B15556901

This guide provides immediate and essential safety, handling, and disposal information for
researchers, scientists, and drug development professionals working with 2,3-
Dimethylpyridine-d9 (CAS No. 350818-65-4). The following procedures are based on the
safety data for the unlabeled parent compound, 2,3-Dimethylpyridine (2,3-Lutidine), and are
designed to ensure the safe handling of this isotopically labeled research chemical.

Hazard Identification and Chemical Properties

2,3-Dimethylpyridine-d9 is a deuterated analog of 2,3-Dimethylpyridine. While specific toxicity
data for the deuterated compound is not extensively available, the primary chemical and
toxicological properties are expected to be similar to its non-deuterated counterpart. 2,3-
Dimethylpyridine is classified as a flammable liquid and is harmful if swallowed, in contact with
skin, or if inhaled.[1][2] It is known to cause skin and serious eye irritation.[1]

Summary of Chemical and Physical Properties:
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Property Value

Chemical Formula C7DsN[3]

Molecular Weight 116.21 g/mol [3][4]

Appearance Colorless to light yellow liquid[5]
Odor Pungent, fishy[6]

Boiling Point ~163 °C (for unlabeled)[5]

CAS Number 350818-65-4[3][4][7]

Unlabeled CAS No. 583-61-9[4][71[8]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure. The selection of PPE
should be based on a thorough risk assessment of the specific procedures being performed.[9]

Table of Recommended Personal Protective Equipment:
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Protection Type

Recommended Equipment

Specifications and
Remarks

Eye and Face Protection

Safety glasses with side
shields or chemical safety

goggles.[10]

Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166. A face shield
may be required for tasks with
a high splash risk.[10]

Skin and Body Protection

Chemical-resistant gloves
(Nitrile, Neoprene, or Butyl
rubber).[6][10]

Inspect gloves for degradation
before use.[10] Nitrile gloves
are recommended for splash
protection.[6][11] A lab coat or
chemical-resistant suit is also
required.[6][10]

Respiratory Protection

NIOSH/MSHA-approved

respirator.

Required when working
outside of a fume hood or if
vapors are generated. An
organic vapor respirator
cartridge (Type A, Brown) is

recommended.[1]

Standard Operating Protocol for Handling

Adherence to a strict handling protocol is crucial for laboratory safety.

Step-by-Step Handling Procedure:

» Ventilation: Always handle 2,3-Dimethylpyridine-d9 inside a certified chemical fume hood to

minimize inhalation exposure.[6][11] Ensure the ventilation system is functioning correctly

before starting work.

» PPE Donning: Before handling, put on all required PPE as detailed in the table above.

» Container Inspection: Visually inspect the container for any signs of damage or leaks.
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» Dispensing: When transferring the liquid, use only non-sparking tools and ensure that the
container and receiving equipment are grounded to prevent static discharge.[1][12] Keep the
container tightly closed when not in use.[1][6]

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water. Decontaminate all work surfaces and equipment.

o Storage: Store the compound in a cool, dry, and well-ventilated area away from heat, sparks,
and open flames.[1][6] Ensure the container is tightly sealed.[1]

Emergency Procedures

Accidental exposure or spills require immediate and appropriate action.

First-Aid Measures:

Exposure Route First-Aid Action

Move the person to fresh air. If breathing is
Inhalation difficult, seek immediate medical attention.[11]
[13]

Immediately remove all contaminated clothing.
) [13] Wash the affected area with plenty of soap
Skin Contact . .
and water for at least 15 minutes.[11] If skin

irritation occurs, seek medical advice.

Rinse cautiously with water for several minutes.

[13] Remove contact lenses if present and easy
Eye Contact ) o )

to do. Continue rinsing for at least 15 minutes

and seek medical attention.[11]

) Do NOT induce vomiting.[13] Rinse mouth with
Ingestion ] ) ] )
water and seek immediate medical attention.[13]

Spill Cleanup Protocol:

o Evacuate: Immediately evacuate all non-essential personnel from the spill area.
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» Ventilate: Ensure the area is well-ventilated, and remove all sources of ignition.[13]

o Containment: Wearing appropriate PPE, cover the spill with an inert absorbent material such
as sand or vermiculite.[10]

o Collection: Carefully scoop the absorbed material into a labeled, sealable container for
hazardous waste disposal.[10] Use non-sparking tools for collection.[1]

o Decontamination: Clean the spill area with an appropriate solvent and wash thoroughly.

» Waste Disposal: Dispose of all contaminated materials, including PPE, as hazardous waste.
[10]

Disposal Plan

All waste containing 2,3-Dimethylpyridine-d9 must be treated as hazardous waste.
Step-by-Step Disposal Procedure:

o Waste Collection: Collect all waste materials (excess reagent, contaminated absorbents, and
disposable PPE) in a designated, compatible, and clearly labeled hazardous waste
container.[10][14] The container must be sealable and airtight.[14]

» Labeling: Label the waste container with the chemical name ("Hazardous Waste: 2,3-
Dimethylpyridine-d9") and a description of the contents.

» Storage: Store the sealed waste container in a designated, well-ventilated hazardous waste
storage area, away from incompatible materials.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
environmental health and safety office, in accordance with all local, state, and federal
regulations.[10]

Operational Workflow Diagram

The following diagram outlines the key decision-making and procedural steps for safely
handling 2,3-Dimethylpyridine-d9.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC125211000&productDescription=3+5-LUTIDINE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Disodium_pyridine_2_6_dicarboxylate.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Disodium_pyridine_2_6_dicarboxylate.pdf
https://www.fishersci.com/store/msds?partNumber=AC268760250&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Disodium_pyridine_2_6_dicarboxylate.pdf
https://www.benchchem.com/product/b15556901?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Disodium_pyridine_2_6_dicarboxylate.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://www.benchchem.com/product/b15556901?utm_src=pdf-body
https://www.benchchem.com/product/b15556901?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Disodium_pyridine_2_6_dicarboxylate.pdf
https://www.benchchem.com/product/b15556901?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Preparation

Start Handling
2,3-Dimethylpyridine-d9

A

Conduct Risk Assessment

Y

Select Appropriate PPE

(Gloves, Goggles, Lab Coat)

A 4

Verify Fume Hood
Functionality

Handling
\ 4

Don PPE

A 4

Handle Chemical in
Fume Hood

4

Store in Cool, Dry,
Ventilated Area

Occurs

Cleanup i; Disposal

Decontaminate Work Area
and Equipment

Dispose of Waste as
Hazardous Material

Y

Remove PPE

Y

Wash Hands Thoroughly

End of Process

Follow First-Aid

Measures

Follow Spill
Cleanup Protocol

Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 2,3-Dimethylpyridine-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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